6-Bromo-8-methylimidazo[1,2-a]pyridine-2-carboxamide

• IUPAC Name: 6-bromo-8-methylimidazo[1,2-a]pyridine-2-carboxamide
• InChI: InChI=1S/C9H8BrN3O/c1-5-2-6(10)3-13-4-7(8(11)14)12-9(5)13/h2-4H,1H3,(H2,11,14)
• InChI Key: JXCIMKACGIXPMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CN2C1=NC(=C2)C(=O)N)Br
• Molecular Formula: C9H8BrN3O
• Molecular Weight: 254.08 g/mol

Description

6-Bromo-8-methylimidazo[1,2-a]pyridine-2-carboxamide, also known as BMIP, is a heterocyclic aromatic organic compound that has been extensively studied for its potential applications in scientific research. BMIP is a synthetic compound that is not found in nature and is commonly used as a research tool to investigate the biochemical and physiological effects of various compounds.

Scientific Research Applications

Synthesis of Pyrazolopyrimidines Derivatives

A study focused on the synthesis and biological evaluation of novel pyrazolopyrimidine derivatives as potential anticancer and anti-5-lipoxygenase agents. This involved condensation reactions and other synthetic routes starting from aminopyrazole compounds, leading to various novel compounds with significant cytotoxic and 5-lipoxygenase inhibition activities. The study's findings contribute to the understanding of structure-activity relationships within this class of compounds (Rahmouni et al., 2016).

Fungicidal Activity of Pyrazolo[1,5-a]pyrimidines

Another research explored the synthesis of pyrazolo[1,5-a]pyrimidine derivatives, analogues of the systemic fungicide carboxin. This work detailed the preparation of various substituted pyrazolo[1,5-a]pyrimidines and investigated their fungicidal activities against different species of Basidiomycete, demonstrating specific structural requirements for activity (Huppatz, 1985).

Development of BCATm Inhibitors

A comprehensive study utilized Encoded Library Technology (ELT) to identify benzimidazole-based BCATm inhibitors, leading to the discovery of compounds with high potency and selectivity. This research underscores the importance of targeted drug discovery approaches in identifying novel therapeutic agents (Deng et al., 2016).

Antiprotozoal Agents

Research into novel dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines as antiprotozoal agents highlighted their potential against T. b. rhodesiense and P. falciparum. This study illustrates the application of these compounds in combating protozoal infections, with several compounds showing promising in vivo activity (Ismail et al., 2004).

Minor Groove Binders

A paper presented the design of peptides that bind in the minor groove of DNA, specifically targeting the 5'-(A,T)G(A,T)C(A,T)-3' sequences. This research provides insights into the development of minor groove binders as potential therapeutic or biotechnological tools (Wade et al., 1992).

Mechanism of Action

Target of Action

Imidazo[1,2-a]pyridines, a class of compounds to which this molecule belongs, are known to interact with various biological molecules .

Mode of Action

The presence of a bromine atom in the molecule suggests that it may participate in various organic reactions . The imidazo[1,2-a]pyridine ring structure allows it to interact with biological molecules .

Result of Action

Some imidazo[1,2-a]pyridine analogues have shown significant reduction of bacterial load in an acute tb mouse model .

Action Environment

The carboxamide group in the molecule suggests that it may have good solubility in aqueous solutions .